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Compound of Interest

Compound Name: (+)-N-Methylephedrine

Cat. No.: B1676458

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for the
protection of personnel and the environment. This guide provides detailed procedures for the
proper disposal of (+)-N-Methylephedrine, a compound used in pharmaceutical research and
development. Adherence to these protocols is essential for maintaining a safe laboratory
environment and complying with regulatory standards.

Chemical and Physical Properties

A summary of the key chemical and physical properties of (+)-N-Methylephedrine is provided
in the table below. Understanding these characteristics is crucial for safe handling and

disposal.
Property Value
Molecular Formula C11H17NO[1][2]
Molecular Weight 179.26 g/mol [1][3]
Appearance White solid[4]
Melting Point 87-88°C[1]
Solubility Readily soluble in water[1]
Hazards Harmful if swallowed, causes skin and serious

eye irritation, may cause respiratory irritation.[4]
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Disposal Protocol

The primary method for the disposal of (+)-N-Methylephedrine is through an approved
hazardous waste disposal service.[4] This ensures that the chemical is managed in accordance
with federal, state, and local regulations.[5]

Step-by-Step Disposal Procedure:
o Waste Identification and Segregation:

o lIdentify (+)-N-Methylephedrine waste and keep it separate from other waste streams to
avoid unintended chemical reactions.

o Do not mix with other waste.
o Container Management:

o Use a dedicated, properly labeled, and compatible container for accumulating (+)-N-
Methylephedrine waste. The original container is often a suitable choice.[6]

o Ensure the container is in good condition, tightly closed when not in use, and stored in a
designated satellite accumulation area (SAA).[6][7] This area should be at or near the
point of generation.[7]

o Containers must be clearly labeled with the words "Hazardous Waste" and the chemical
name.[6]

» Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including safety goggles, gloves, and a lab coat, when
handling (+)-N-Methylephedrine waste.

» Waste Collection and Pickup:

o Arrange for the collection of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed chemical waste management company.[8]

o Follow your institution's specific procedures for requesting a waste pickup.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b1676458?utm_src=pdf-body
https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.chemsrc.com/en/cas/552-79-4_685082.html
https://www.benchchem.com/product/b1676458?utm_src=pdf-body
https://www.benchchem.com/product/b1676458?utm_src=pdf-body
https://www.benchchem.com/product/b1676458?utm_src=pdf-body
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.benchchem.com/product/b1676458?utm_src=pdf-body
https://syntheticdrugs.unodc.org/uploads/syntheticdrugs/res/library/safe-handling_html/Guidelines_for_the_safe_handling_and_disposal_of_chemicals_used_in_the_illicit_manufacture_of_drugs_ENG.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Spill Management:
o In the event of a spill, prevent further leakage if it is safe to do so.

o Cover the spill with an absorbent material, and then collect the material and place it in a
suitable container for disposal.

o Clean the contaminated surface thoroughly.[9]
Regulatory Compliance:

All hazardous waste disposal in research institutions is governed by the Environmental
Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA).[10] Academic
institutions may have the option to follow the alternative standards of Subpart K, which are
designed to be more suitable for a laboratory setting.[11] It is crucial to be aware of and adhere
to your institution's specific hazardous waste management plan.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of (+)-N-
Methylephedrine.

Caption: Logical workflow for the proper disposal of (+)-N-Methylephedrine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. N-Methylephedrine [drugfuture.com]
¢ 2. (+)-N-Methylephedrine [webbook.nist.gov]
e 3. N-Methylephedrine | C11H17NO | CID 4374 - PubChem [pubchem.ncbi.nim.nih.gov]

e 4. WERCS Studio - Application Error [assets.thermofisher.cn]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://s3-us-west-2.amazonaws.com/drugbank/msds/DB11278.pdf?1527093653
https://www.hazardouswastedisposal.com/hazardous-waste-disposal-for-research-institutions
https://www.epa.gov/hwgenerators/regulations-hazardous-waste-generated-academic-laboratories
https://www.benchchem.com/product/b1676458?utm_src=pdf-body
https://www.benchchem.com/product/b1676458?utm_src=pdf-body
https://www.benchchem.com/product/b1676458?utm_src=pdf-body
https://www.benchchem.com/product/b1676458?utm_src=pdf-custom-synthesis
https://www.drugfuture.com/chemdata/n-methylephedrine.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C42151564&Units=SI&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methylephedrine
https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

[researchsafety.northwestern.edu]

6. engineering.purdue.edu [engineering.purdue.edu]

5. (-)-N-Methylephedrine | CAS#:552-79-4 | Chemsrc [chemsrc.com]

7. Hazardous Waste Disposal Guide: Research Safety - Northwestern University

8. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]

e 9. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]

e 10. Hazardous Waste Disposal for Research Institutions — Hazardous & Regulated Waste

Disposal [hazardouswastedisposal.com]

e 11. epa.gov [epa.gov]

 To cite this document: BenchChem. [Proper Disposal of (+)-N-Methylephedrine: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676458#n-methylephedrine-proper-disposal-

procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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